![molecular formula C19H11Cl2F6N3O3S B2872783 N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzene-1-sulfonamide CAS No. 2059511-68-9](/img/structure/B2872783.png)
N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzene-1-sulfonamide
Overview
Description
The compound “N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzene-1-sulfonamide” is also known as Fluopicolide . It is a fungicide used in agriculture to control diseases caused by oomycetes such as late blight of potato . It is classed as an acylpicolide .
Molecular Structure Analysis
The molecular structure of Fluopicolide is characterized by a 2,6-dichloro-N- { [3-chloro-5- (trifluoromethyl)pyridin-2-yl]methyl}benzamide core . The InChI key is GBOYJIHYACSLGN-UHFFFAOYSA-N .Physical And Chemical Properties Analysis
Fluopicolide has a molar mass of 383.58 g·mol −1 . It is solid in its physical form .Scientific Research Applications
Pharmaceutical Drug Development
This compound contains the trifluoromethyl group, which is a common feature in many pharmaceutical drugs due to its ability to enhance bioavailability and metabolic stability . The presence of both chloro and trifluoromethyl groups could potentially make this compound a candidate for drug development, particularly in the design of new molecules with specific pharmacokinetic properties.
Agrochemical Research
Compounds with chloro and trifluoromethyl substituents have been used in the development of agrochemicals, such as pesticides and herbicides . The structural features of this compound suggest it could be explored for its potential use in protecting crops from pests and diseases, contributing to improved agricultural productivity.
Mechanism of Action
Future Directions
As of 2007, Fluopicolide was only available commercially as a co-formulation with Fosetyl-Al for use in vines (as Profiler) and as a co-formulation with propamocarb for use on potatoes and vegetables (as Infinito) . Other products were in development . The future directions for this compound could involve further exploration of its fungicidal properties and potential applications in agriculture.
properties
IUPAC Name |
N-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]-4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxybenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H11Cl2F6N3O3S/c20-14-5-10(18(22,23)24)7-28-16(14)9-30-34(31,32)13-3-1-12(2-4-13)33-17-15(21)6-11(8-29-17)19(25,26)27/h1-8,30H,9H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZJARXBUHAOATJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OC2=C(C=C(C=N2)C(F)(F)F)Cl)S(=O)(=O)NCC3=C(C=C(C=N3)C(F)(F)F)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H11Cl2F6N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
546.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-4-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}benzene-1-sulfonamide | |
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